1,5-Dimethyl-8-(propan-2-ylidene)cyclodec-1-ene

• CAS No.: 189507-61-7
• Molecular Formula: C15H26
• Molecular Weight: 206.37 g/mol
• IUPAC Name: 1,5-dimethyl-8-propan-2-ylidenecyclodecene
• InChI: InChI=1S/C15H26/c1-12(2)15-10-8-13(3)6-5-7-14(4)9-11-15/h6,14H,5,7-11H2,1-4H3
• InChI Key: JGUQTZIYHLPVBU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC=C(CCC(=C(C)C)CC1)C

Description

1,5-Dimethyl-8-(propan-2-ylidene)cyclodec-1-ene is an organic compound with the molecular formula C15H24 and a molecular weight of 204.3511 g/mol . This compound is a type of cyclodecadiene, characterized by its unique structure that includes a cyclodecane ring with two methyl groups and a propan-2-ylidene group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-Dimethyl-8-(propan-2-ylidene)cyclodec-1-ene typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the use of germacrene derivatives, which undergo cyclization to form the desired compound . The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the correct formation of the cyclodecane ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and efficiency. This can include the use of continuous flow reactors and advanced catalytic systems to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

1,5-Dimethyl-8-(propan-2-ylidene)cyclodec-1-ene can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding epoxides or other oxygenated derivatives.

Reduction: Reduction reactions can lead to the formation of saturated hydrocarbons.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like hydrogen gas in the presence of a catalyst for reduction, and halogens or other electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield epoxides, while reduction can produce saturated hydrocarbons .

Scientific Research Applications

1,5-Dimethyl-8-(propan-2-ylidene)cyclodec-1-ene has several applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biological systems.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,5-Dimethyl-8-(propan-2-ylidene)cyclodec-1-ene involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 1,5-Dimethyl-8-(propan-2-ylidene)cyclodec-1-ene include:

• (1R,5S)-1,8-Dimethyl-4-(propan-2-ylidene)spiro[4.5]dec-7-ene
• 1,5-Cyclodecadiene, 1,5-dimethyl-8-(1-methylethylidene)-, (E,E)-
• Germacrene B .

Uniqueness

What sets this compound apart from these similar compounds is its specific structural configuration and the presence of the propan-2-ylidene group, which imparts unique chemical and physical properties .